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Compound of Interest

Compound Name: Suberic acid

Cat. No.: B032711 Get Quote

Introduction

Suberic acid, also known as octanedioic acid, is an eight-carbon α,ω-dicarboxylic acid that

serves as a valuable monomer in the synthesis of aliphatic polyesters.[1] These polyesters are

gaining significant attention in the biomedical and pharmaceutical fields due to their

biodegradability and biocompatibility.[2][3][4][5] The inclusion of suberic acid in the polymer

backbone imparts flexibility and hydrophobicity, allowing for the tuning of mechanical properties

and degradation kinetics to suit specific applications. Polyesters derived from suberic acid are

explored for use in drug delivery systems, surgical implants, and as environmentally friendly

plastics.[5]

Applications in Research and Drug Development

The versatility of suberic acid makes it a key building block for a wide range of polyesters with

tailored properties:

Biodegradable Polymers: Suberic acid is a fundamental component in creating

biodegradable plastics, offering a sustainable alternative to conventional, non-degradable

polymers. These materials break down in natural environments, reducing plastic waste

accumulation.

Drug Delivery Systems: Polyesters synthesized from suberic acid can be formulated into

microparticles, nanoparticles, and micelles for controlled drug release. The degradation of

the polyester matrix allows for the gradual release of encapsulated therapeutic agents.
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Tissue Engineering: The biocompatible nature of suberic acid-based polyesters makes

them suitable for fabricating scaffolds in tissue engineering.[4] These scaffolds can support

cell growth and proliferation, eventually degrading as new tissue is formed.

Specialty Polymers and Engineering Plastics: As a monomer, suberic acid contributes to the

synthesis of specialty polymers with enhanced thermal stability and heat resistance, making

them useful in the production of advanced engineering materials.

Experimental Protocols
Protocol 1: Melt Polycondensation of Suberic Acid and
1,8-Octanediol
This protocol describes a common method for synthesizing aliphatic polyesters via melt

polycondensation, which is often performed in two stages: esterification and polycondensation

under vacuum.

Materials:

Suberic acid (Octanedioic acid)

1,8-Octanediol

Catalyst (e.g., Titanium(IV) butoxide, p-Toluenesulfonic acid)

Nitrogen gas supply

Vacuum pump

Equipment:

Three-neck round-bottom flask

Mechanical stirrer

Heating mantle with temperature controller

Condenser
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Vacuum adapter

Procedure:

Esterification:

Place equimolar amounts of suberic acid and 1,8-octanediol into the three-neck flask.

Add the catalyst (e.g., 0.1 mol% relative to the diacid).[6]

Equip the flask with a mechanical stirrer, a nitrogen inlet, and a condenser.

Heat the mixture to 180-190°C under a slow stream of nitrogen gas to facilitate the

removal of water produced during esterification.[7][8]

Continue this step for approximately 4-5 hours or until the majority of water has been

distilled off.[6]

Polycondensation:

Increase the temperature to 220°C.[6][8]

Gradually reduce the pressure inside the flask to below 1 mbar over a period of 2 hours.[6]

This helps to remove the remaining water and diol, driving the polymerization reaction

forward.

Maintain the reaction at high temperature and high vacuum for another 1-2 hours to

increase the molecular weight of the polymer.[6]

Stop the reaction by cooling the flask to room temperature under nitrogen.

The resulting polyester can be purified by dissolving it in a suitable solvent (e.g.,

chloroform or dichloromethane) and precipitating it in a non-solvent (e.g., cold methanol).

Protocol 2: Enzymatic Synthesis of Poly(octamethylene
suberate)
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This protocol outlines a greener, two-step enzymatic approach for synthesizing polyesters

using an immobilized lipase as a catalyst, which allows for milder reaction conditions.[9]

Materials:

Suberic acid

1,8-Octanediol

Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

Reaction medium (e.g., water, organic solvent like cyclohexane:tetrahydrofuran 5:1 v/v)[9]

Equipment:

Capped reaction flasks (e.g., 20 mL)

Temperature-controlled incubator or sand bath

Shaker (optional for the first step)

Procedure:

Step 1: Prepolymer Synthesis (Direct Polycondensation)

Add equimolar concentrations (e.g., 0.5 M) of suberic acid and 1,8-octanediol to the

chosen reaction medium in a capped flask.[9]

Add the immobilized lipase to the mixture.

Incubate the reaction at 45°C for 8 hours.[9] If using a solvent, gentle agitation may be

applied. This step results in the formation of low molecular weight prepolymers.

Step 2: Chain Extension

After the first step, collect the wet prepolymer (e.g., by filtration if in an organic solvent, or

by decanting if in water).

Place the wet prepolymer in a clean flask with fresh immobilized lipase.
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Incubate the mixture at a higher temperature, typically 60-80°C, under atmospheric

pressure and without stirring.[9]

Continue this incubation for an extended period (e.g., 24-48 hours) to allow for chain

extension and an increase in the polymer's molecular weight.[9]

The final polymer can be purified by dissolving in a suitable solvent and precipitating in a

non-solvent.

Data Presentation
The properties of polyesters synthesized from suberic acid and various diols can vary

significantly depending on the synthesis method and conditions. The following table

summarizes representative quantitative data for such polyesters.

Co-
monomer

Synthesis
Method

Catalyst
Molecular
Weight (Mw,
g/mol )

Melting
Temp. (Tm,
°C)

Reference

1,8-

Octanediol

Two-step

enzymatic

Immobilized

Lipase B
19,800 - [9]

1,8-

Octanediol

Polycondens

ation in water
Lipase B 7,800 - [10]

Alkanediols

Melt

Polycondens

ation

H₂SO₄ /

H₃PO₄
up to 85,000 52-65 [7]

Glycerol

Two-step

polycondensa

tion

None

(thermal)
- - [2]

Visualizations
Polycondensation of Suberic Acid and a Diol
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Caption: General reaction scheme for the polycondensation of suberic acid with a diol to form

a polyester and water.

Experimental Workflow for Melt Polycondensation
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Workflow for Polyester Synthesis via Melt Polycondensation

arrow 1. Charge Monomers & Catalyst
(Suberic Acid + Diol)

2. Esterification
(180-190°C, N₂ atmosphere)

- Water removal

3. Polycondensation
(220°C, High Vacuum)

- Increase molecular weight

4. Cooling & Solidification
(Under N₂)

5. Purification
(Dissolution & Precipitation)

6. Characterization
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Caption: Step-by-step workflow for the synthesis of polyesters using the melt polycondensation

method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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